Cas no 1228880-28-1 (1-(3-fluorophenyl)cyclobutan-1-amine hydrochloride)

1-(3-fluorophenyl)cyclobutan-1-amine hydrochloride structure
1228880-28-1 structure
Product Name:1-(3-fluorophenyl)cyclobutan-1-amine hydrochloride
CAS No:1228880-28-1
MF:C10H13ClFN
MW:201.668325185776
MDL:MFCD09864770
CID:4579338
PubChem ID:53256540
Update Time:2024-11-04

1-(3-fluorophenyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluorophenyl)cyclobutanamine hydrochloride
    • 1-(3-FLUOROPHENYL)CYCLOBUTAN-1-AMINE HCL
    • 1-(3-fluorophenyl)cyclobutanamine HCl
    • 1-(3-Fluorophenyl)cyclobutan-1-amine Hydrochloride
    • AS-38967
    • CS-0215566
    • 1-(3-fluorophenyl)cyclobutanaminehydrochloride
    • EN300-261638
    • 1-(3-fluorophenyl)cyclobutan-1-amine;hydrochloride
    • SCHEMBL18742595
    • SB78379
    • 1228880-28-1
    • AKOS026670755
    • MFCD09864770
    • Z2429425722
    • 1-(3-fluorophenyl)cyclobutan-1-amine hydrochloride
    • MDL: MFCD09864770
    • Inchi: 1S/C10H12FN.ClH/c11-9-4-1-3-8(7-9)10(12)5-2-6-10;/h1,3-4,7H,2,5-6,12H2;1H
    • InChI Key: VHXWQJRNYMKPIA-UHFFFAOYSA-N
    • SMILES: NC1(CCC1)C1C=CC=C(F)C=1.Cl

Computed Properties

  • Exact Mass: 201.0720553g/mol
  • Monoisotopic Mass: 201.0720553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

1-(3-fluorophenyl)cyclobutan-1-amine hydrochloride Security Information

1-(3-fluorophenyl)cyclobutan-1-amine hydrochloride Pricemore >>

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